Methyl 3-(3-thienyl)-1H-pyrrole-2-carboxylate

• Molecular Formula: C10H9NO2S
• Molecular Weight: 207.25 g/mol
• IUPAC Name: methyl 3-thiophen-3-yl-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C10H9NO2S/c1-13-10(12)9-8(2-4-11-9)7-3-5-14-6-7/h2-6,11H,1H3
• InChI Key: MWXWPJLIOHMXSF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CN1)C2=CSC=C2

Description

MFCD31735621 is a chemical compound with a unique structure and properties that make it of significant interest in various fields of scientific research

Preparation Methods

The synthesis of MFCD31735621 involves several steps, each requiring specific conditions and reagents. The synthetic routes typically include:

Initial Reactant Preparation: The starting materials are carefully selected and purified to ensure the highest quality of the final product.

Reaction Conditions: The reactions are carried out under controlled temperatures and pressures to optimize yield and purity. Common methods include solvent-based reactions, catalytic processes, and sometimes microwave-assisted synthesis.

Industrial Production: On an industrial scale, the production of MFCD31735621 may involve continuous flow reactors and large-scale batch processing to meet the demand while maintaining consistency and quality.

Chemical Reactions Analysis

MFCD31735621 undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions involve reagents such as sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: Substitution reactions can occur with halogens, alkyl groups, or other substituents, often facilitated by catalysts or specific reaction conditions.

Common Reagents and Conditions: The reactions typically require specific solvents, catalysts, and temperature control to achieve the desired products efficiently.

Scientific Research Applications

MFCD31735621 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, helping to create complex molecules and study reaction mechanisms.

Biology: In biological research, MFCD31735621 is utilized to investigate cellular processes and interactions at the molecular level.

Medicine: The compound shows potential in drug development, particularly in targeting specific pathways and receptors in disease treatment.

Industry: Industrial applications include its use in the production of advanced materials, coatings, and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of MFCD31735621 involves its interaction with specific molecular targets and pathways. It can bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways depend on the context of its use, whether in therapeutic applications or as a research tool.

Comparison with Similar Compounds

MFCD31735621 can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds with similar structures or functional groups include MFCD12345678, MFCD23456789, and MFCD34567890.

Uniqueness: What sets MFCD31735621 apart is its specific reactivity and the range of applications it supports, making it a versatile and valuable compound in scientific research.